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Compound of Interest

Compound Name: 1-Butene

Cat. No.: B085601

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of material compatibility when
handling liquid 1-Butene. The information is intended to guide researchers and professionals in
selecting appropriate materials for storage, transport, and experimental setups to ensure safety
and maintain the purity of the product.

Introduction to 1-Butene

1-Butene is a colorless, flammable liquefied petroleum gas.[1] As a reactive alpha-olefin, it is
used in the synthesis of various polymers, such as polybutene-1 (PB-1) and as a comonomer
in the production of certain types of polyethylene.[2] Due to its chemical nature and physical
properties, careful consideration of material compatibility is crucial to prevent equipment failure,
leakage, and potential hazards. Incompatible materials can lead to corrosion, swelling,
embrittlement, and ultimately, a loss of containment.

Material Compatibility Data

The selection of appropriate materials for handling liquid 1-Butene is critical for maintaining
system integrity and safety. The following tables summarize the compatibility of various metals,
polymers, and elastomers with liquid 1-Butene. The quantitative data presented is illustrative
and intended to provide a general guideline. Actual performance can vary based on specific
conditions such as temperature, pressure, and the presence of impurities. It is strongly
recommended to conduct specific testing for critical applications.
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Table 1: Metal Compatibility with Liquid 1-Butene
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BENCHE

Material

Common
Designations

Corrosion
Rate
(mmlyear) -
lllustrative

Corrosion
Rate (mpy) -
lHlustrative

Notes

Carbon Steel

AISI 1010, A516

< 0.05

<2

Generally
suitable for
storage and
piping, but
susceptible to
corrosion in the
presence of
water and other

contaminants.[3]

[4]115]

Stainless Steel
304/304L

UNS
S30400/S30403

<0.01

<0.5

Excellent
resistance to
corrosion by 1-
Butene under

most conditions.

[6]7]

Stainless Steel
316/316L

UNS
S31600/S31603

<0.01

<05

Offers superior
resistance,
especially if
chlorides or other
corrosive
contaminants are
present.[6][7]

Aluminum

e.g., 6061

0.05-0.5

2-20

Use with caution.
Compatibility can
be conditional
and may depend
on the specific
alloy and
presence of

moisture.[8]
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Generally not

Copper and e.g., Brass, recommended
>1.0 > 40
Copper Alloys Bronze due to poor
compatibility.[9]
Not
] recommended
Zinc >1.0 > 40

for use with 1-

Butene.

Table 2: Polymer and Elastomer Compatibility with Liquid 1-Butene
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. Common
Material
Trade Names

Volume Swell
(%) -
lHlustrative

Permeation
Rate
(g/m?/day) -
lllustrative

Notes

Polytetrafluoroet
Teflon®
hylene

<1

<5

Excellent
chemical
resistance and
very low
permeability.[10]
[11][12][13][14]

Fluorinated
Ethylene FEP
Propylene

<2

<10

Similar to PTFE
with good

resistance.

Perfluoroalkoxy
Alkane

PFA

<2

<10

Similar to PTFE
with good

resistance.

Fluoroelastomer Viton®, FKM

10 -50

Excellent
resistance to
hydrocarbons,
making it a
suitable choice
for seals and O-
rings.[15][16][17]
[18][19]

Nitrile Rubber Buna-N, NBR

5-15

50 - 150

Good resistance
to petroleum-
based fluids, but
swelling can
occur.[20][21][22]
[23]

Ethylene EPDM
Propylene Diene

Monomer

> 30

> 200

Generally not
recommended
due to significant

swelling in
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hydrocarbon
fluids.[24][25]

Moderate to poor

resistance;
Neoprene > 20 > 150 significant

swelling can be

expected.[24]

May show some
Polypropylene PP 10 - 20 100 - 200 swelling and
degradation.

Not
recommended
Polyvinyl for direct contact
] PVC > 30 > 200 o
Chloride with liquid
hydrocarbons.

[26]

Experimental Protocols

The following are generalized protocols for testing the compatibility of materials with liquid 1-
Butene. These are based on established industry standards such as those from ASTM and
NACE.

Protocol for Corrosion Testing of Metals

This protocol is based on the principles of ASTM G31 "Standard Guide for Laboratory
Immersion Corrosion Testing of Metals" and NACE TM0172 "Test Method for Corrosion."

Objective: To determine the corrosion rate of a metal specimen when fully immersed in liquid 1-
Butene.

Materials:
o Metal coupons of the material to be tested (e.g., 25mm x 50mm x 3mm).

e Liquid 1-Butene, research grade.
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o Pressurized vessel constructed of a known highly resistant material (e.g., Stainless Steel
316L).

» High-precision balance (0.1 mg).

¢ Cleaning solvents (e.g., acetone, isopropanol).

e Desiccator.

o Temperature control system for the pressure vessel.
Procedure:

e Specimen Preparation: a. Measure the dimensions of the metal coupons to the nearest 0.01
mm. b. Clean the coupons with a suitable solvent to remove any oil, grease, or dirt. c.
Abrade the surfaces with a fine-grit abrasive paper to a uniform finish. d. Re-clean with
solvent, dry, and weigh to the nearest 0.1 mg. e. Store in a desiccator until use.

o Test Setup: a. Place the prepared coupon in the pressure vessel. The coupon should be
electrically isolated from the vessel walls. b. Seal the pressure vessel. c. Evacuate the
vessel to remove air and moisture. d. Introduce liquid 1-Butene into the vessel, ensuring the
coupon is fully submerged. e. Pressurize the vessel with an inert gas (e.g., nitrogen) if
necessary to maintain 1-Butene in a liquid state at the test temperature.

e Exposure: a. Maintain the vessel at a constant temperature (e.g., ambient or a specified
operating temperature) for a predetermined duration (e.g., 30, 60, or 90 days).

o Post-Exposure Analysis: a. Depressurize and safely vent the 1-Butene from the vessel. b.
Remove the metal coupon. c. Visually inspect and photograph the coupon for any signs of
corrosion. d. Clean the coupon to remove corrosion products according to standard
procedures (e.g., ASTM G1). e. Dry and re-weigh the coupon to the nearest 0.1 mg.

o Calculation of Corrosion Rate: The corrosion rate in mm/year can be calculated using the
following formula: Corrosion Rate = (K x W) / (A x T x D) Where:

o K =a constant (8.76 x 10"4)
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[e]

W = mass loss in grams

o

A = surface area of the coupon in cm?

[¢]

T = exposure time in hours

[¢]

D = density of the metal in g/cm3

Protocol for Swelling and Degradation Testing of

Polymers and Elastomers

This protocol is based on the principles of ASTM D471 "Standard Test Method for Rubber
Property—Effect of Liquids."

Objective: To determine the percentage of volume swell and changes in physical properties of a
polymer or elastomer specimen after immersion in liquid 1-Butene.

Materials:

Polymer or elastomer specimens of a standard size.

Liquid 1-Butene, research grade.

Pressurized vessel.

High-precision balance (0.1 mg).

Hardness tester (durometer).

Tensile testing machine.
Procedure:

e Specimen Preparation: a. Cut specimens to a standard size. b. Measure the initial mass in
air and in a liquid of known density (e.g., distilled water) to determine the initial volume. c.
Measure initial properties such as hardness and tensile strength.
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o Test Setup and Exposure: a. Place the specimens in the pressure vessel. b. Follow the same
procedure as for metal corrosion testing to introduce and maintain the liquid 1-Butene at the
desired temperature and pressure for a specified duration.

o Post-Exposure Analysis: a. Safely remove the specimens from the vessel. b. Quickly blot the
specimens dry and measure their mass in air and in the reference liquid to determine the
final volume. c. Measure the final hardness and tensile strength.

o Calculations: a. Volume Swell (%): Volume Swell = [((Final Volume - Initial Volume) / Initial
Volume) x 100] b. Change in Hardness (%): Change in Hardness = [((Final Hardness - Initial
Hardness) / Initial Hardness) x 100] c. Change in Tensile Strength (%): Change in Tensile
Strength = [((Final Tensile Strength - Initial Tensile Strength) / Initial Tensile Strength) x 100]

Diagrams
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Caption: Flowchart for material selection for liquid 1-Butene service.
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Caption: Diagram of a typical experimental setup for compatibility testing.
Incompatible Materials
It is crucial to avoid contact between liquid 1-Butene and the following materials:

e Strong oxidizing agents: This includes chlorates, nitrates, and peroxides, which can react
violently.[27]

e Halogens: Such as chlorine and bromine.
e Acids: Strong acids can initiate hazardous reactions.[21]

o Oxygen: Mixtures of 1-Butene and air can be flammable and explosive.[28]

Conclusion

The selection of materials for handling liquid 1-Butene requires careful consideration of the
potential for corrosion, swelling, and chemical attack. For metallic components, stainless steels
(304L, 316L) are generally the preferred choice. For sealing applications, fluoroelastomers like
Viton® and inert polymers such as PTFE demonstrate excellent compatibility. It is imperative
that for any critical application, the materials are tested under conditions that closely mimic the
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intended operational environment. The protocols provided herein offer a framework for
conducting such essential compatibility testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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